Naquotinib
Naquotinib
Naquotinib is a potent, irreversible, third-generation, mutant-selective, epidermal growth factor receptor (EGFR) inhibitor that displays antineoplastic activity. Naquotinib preferentially inhibits mutated forms of EGFR including T790M, a secondarily acquired resistance mutation, and may have therapeutic benefits in tumors with T790M-mediated resistance when compared to other EGFR tyrosine kinase inhibitors.
Brand Name:
Vulcanchem
CAS No.:
1448232-80-1
VCID:
VC0005810
InChI:
InChI=1S/C30H42N8O3/c1-4-25-30(41-24-12-15-38(20-24)26(39)5-2)34-29(27(33-25)28(31)40)32-21-6-8-22(9-7-21)36-13-10-23(11-14-36)37-18-16-35(3)17-19-37/h5-9,23-24H,2,4,10-20H2,1,3H3,(H2,31,40)(H,32,34)/t24-/m1/s1
SMILES:
CCC1=C(N=C(C(=N1)C(=O)N)NC2=CC=C(C=C2)N3CCC(CC3)N4CCN(CC4)C)OC5CCN(C5)C(=O)C=C
Molecular Formula:
CHNO
Molecular Weight:
562.72
Naquotinib
CAS No.: 1448232-80-1
Inhibitors
VCID: VC0005810
Molecular Formula: CHNO
Molecular Weight: 562.72
Purity: ≥98% by HPLC
| CAS No. | 1448232-80-1 |
|---|---|
| Product Name | Naquotinib |
| Molecular Formula | CHNO |
| Molecular Weight | 562.72 |
| IUPAC Name | 6-ethyl-3-[4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]anilino]-5-[(3R)-1-prop-2-enoylpyrrolidin-3-yl]oxypyrazine-2-carboxamide |
| Standard InChI | InChI=1S/C30H42N8O3/c1-4-25-30(41-24-12-15-38(20-24)26(39)5-2)34-29(27(33-25)28(31)40)32-21-6-8-22(9-7-21)36-13-10-23(11-14-36)37-18-16-35(3)17-19-37/h5-9,23-24H,2,4,10-20H2,1,3H3,(H2,31,40)(H,32,34)/t24-/m1/s1 |
| Standard InChIKey | QKDCLUARMDUUKN-XMMPIXPASA-N |
| SMILES | CCC1=C(N=C(C(=N1)C(=O)N)NC2=CC=C(C=C2)N3CCC(CC3)N4CCN(CC4)C)OC5CCN(C5)C(=O)C=C |
| Appearance | Crystalline solid |
| Description | Naquotinib is a potent, irreversible, third-generation, mutant-selective, epidermal growth factor receptor (EGFR) inhibitor that displays antineoplastic activity. Naquotinib preferentially inhibits mutated forms of EGFR including T790M, a secondarily acquired resistance mutation, and may have therapeutic benefits in tumors with T790M-mediated resistance when compared to other EGFR tyrosine kinase inhibitors. |
| Purity | ≥98% by HPLC |
| Synonyms | (R)-5-((1-acryloylpyrrolidin-3-yl)oxy)-6-ethyl-3-((4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)phenyl)amino)pyrazine-2-carboxamide; ASP8273 |
| PubChem Compound | 71667668 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume